Cas no 1621962-30-8 (4-(S-methylsulfonimidoyl)benzonitrile)

• Product Name: 4-(S-methylsulfonimidoyl)benzonitrile
• CAS No: 1621962-30-8
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• MDL: MFCD31706254
• CID: 4611192
• PubChem ID: 19882349
• Update Time: 2024-11-06

4-(S-methylsulfonimidoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(S-methylsulfonimidoyl)benzonitrile(WX192082)
• 4-(S-methylsulfonimidoyl)benzonitrile
• Benzonitrile, 4-(S-methylsulfonimidoyl)-
• SCHEMBL9628592
• AKOS037645776
• 1621962-30-8
• E?-sulfanyl]benzonitrile
• EN300-6738627
• SY333281
• W15398
• CS-0047430
• GS0117
• MFCD31706254
• 4-[imino(methyl)oxo-
• 4-(methylsulfonimidoyl)benzonitrile
• 4-[imino(methyl)oxo-lambda6-sulfanyl]benzonitrile
• 4-[imino(methyl)oxo-??-sulfanyl]benzonitrile
• AS-63398

• MDL： MFCD31706254
• Inchi： 1S/C8H8N2OS/c1-12(10,11)8-4-2-7(6-9)3-5-8/h2-5,10H,1H3
• InChI Key： UUCBANNUDDFVTO-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(S(C)(=O)=N)C=C1

Computed Properties

• Exact Mass: 180.03573406g/mol
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.1Ų